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Compound of Interest

Compound Name: (S)-Nor-Verapamil-d6

Cat. No.: B15145003 Get Quote

Technical Guide: (S)-Nor-Verapamil-d6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical methodologies and

key characteristics of (S)-Nor-Verapamil-d6, a deuterated analog of the primary active

metabolite of Verapamil. This document is intended to serve as a valuable resource for

researchers in drug metabolism, pharmacokinetics, and bioanalytical studies.

Compound Information
Parameter Value Reference

Chemical Name

α-[3-[[2-(3,4-

Dimethoxyphenyl)ethyl]amino]

propyl]-3,4-dimethoxy-α-(1-

methylethyl-d6)-

benzeneacetonitrile

N/A

CAS Number
147158-72-3 (unlabeled S-

enantiomer)
[1]

Molecular Formula C₂₆H₃₀D₆N₂O₄ N/A

Molecular Weight ~446.6 g/mol (free base) [2]
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High-Performance Liquid Chromatography (HPLC)
The following table summarizes a typical HPLC method for the analysis of Verapamil and its

metabolites, which can be adapted for (S)-Nor-Verapamil-d6.

Parameter Typical Value

Column Reversed-phase C18 (5 µm, 250 x 4.6 mm)

Mobile Phase

Acetonitrile and 0.05 M potassium dihydrogen

phosphate buffer (70:30 v/v), pH 3 with

phosphoric acid

Flow Rate 1.0 mL/min

Detection
Fluorescence (Excitation: 280 nm, Emission:

320 nm)

Internal Standard Propranolol

Limit of Detection (LOD) Approximately 0.030 ng/mL for Norverapamil

Limit of Quantification (LOQ) Approximately 1.001 ng/mL for Norverapamil

Mass Spectrometry (MS)
Mass spectrometry is a critical tool for the characterization and quantification of (S)-Nor-
Verapamil-d6.
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Parameter Typical Value

Ionization Mode Electrospray Ionization (ESI), Positive

Analysis Mode Selected Reaction Monitoring (SRM)

Precursor Ion (Q1)
m/z value corresponding to [M+H]⁺ of (S)-Nor-

Verapamil-d6

Product Ion (Q3)
Specific fragment ions for quantification and

confirmation

Collision Energy
Optimized for the specific precursor-product ion

transition

Experimental Protocols
Sample Preparation: Liquid-Liquid Extraction from
Plasma
This protocol describes a common method for extracting Verapamil and its metabolites from a

biological matrix.

To 1 mL of plasma, add a known amount of internal standard (e.g., Propranolol).

Alkalinize the plasma sample.

Add 6 mL of an extraction solvent mixture of n-hexane and isopropanol (97.5:2.5).

Vortex the mixture for 15 minutes.

Centrifuge at 3000 x g for 5 minutes to separate the layers.

Transfer the organic (upper) layer to a clean tube.

Re-extract the analytes from the organic phase into 500 µL of 0.02 N sulfuric acid.

After mixing and centrifugation, inject an aliquot of the acidic aqueous phase into the HPLC

system.[3]
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HPLC Method for Quantification
Equilibrate the HPLC system with the mobile phase at a flow rate of 1.0 mL/min until a stable

baseline is achieved.

Inject a prepared sample or standard solution onto the column.

Monitor the column effluent using a fluorescence detector set to an excitation wavelength of

280 nm and an emission wavelength of 320 nm.[3]

Quantify the analyte based on the peak area ratio relative to the internal standard.

Mandatory Visualizations
Verapamil Signaling Pathway
Verapamil, the parent drug of Nor-Verapamil, primarily acts by blocking L-type calcium

channels.[1][4][5] This action reduces the influx of calcium ions into cardiac and vascular

smooth muscle cells, leading to a decrease in cardiac contractility and vasodilation.[1][4]
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Caption: Verapamil's mechanism of action on L-type calcium channels.

Experimental Workflow for Bioanalytical Quantification
The following diagram illustrates a typical workflow for the quantification of (S)-Nor-Verapamil-
d6 in a biological sample.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://brieflands.com/articles/ijpr-125531
https://pubchem.ncbi.nlm.nih.gov/pathway/PathBank:SMP0000375
https://go.drugbank.com/drugs/DB00661
https://synapse.patsnap.com/article/what-is-the-mechanism-of-verapamil-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/pathway/PathBank:SMP0000375
https://go.drugbank.com/drugs/DB00661
https://www.benchchem.com/product/b15145003?utm_src=pdf-body-img
https://www.benchchem.com/product/b15145003?utm_src=pdf-body
https://www.benchchem.com/product/b15145003?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasma Sample Collection

Spike with Internal Standard

Liquid-Liquid Extraction

HPLC-MS/MS Analysis

Data Processing & Quantification

Click to download full resolution via product page

Caption: Workflow for bioanalytical quantification of (S)-Nor-Verapamil-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(S)-Nor-Verapamil-d6 certificate of analysis].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15145003#s-nor-verapamil-d6-certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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